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Compound Name: Ceramide 7

CAS No.: 873802-45-0

Cat. No.: B12742535

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ceramides are a class of bioactive sphingolipids that play a central role in cellular processes

ranging from structural membrane integrity to signaling pathways governing apoptosis, cell

proliferation, and inflammation.[1][2] The diverse biological functions of ceramides are tightly

linked to their intracellular concentrations, which are meticulously controlled by a complex

network of enzymes. This guide provides an in-depth exploration of the enzymatic regulation of

ceramide levels, with a focus on the core metabolic pathways. While specific research on the

regulation of "Ceramide 7" ((2R)-2-hydroxy-N-[(E,2S,3R,6R)-1,3,6-trihydroxyoctadec-4-en-2-

yl]tetracosanamide) is limited, the principles outlined here for general ceramide metabolism

provide a robust framework for investigating this specific molecule.

Ceramides are composed of a sphingoid base linked to a fatty acid via an amide bond.[2][3]

The variation in both the sphingoid base and the fatty acid chain length gives rise to a wide

array of ceramide species, each with potentially distinct biological functions.[1][4]
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Core Pathways of Ceramide Metabolism
The intracellular pool of ceramides is primarily regulated through three major pathways: the de

novo synthesis pathway, the sphingomyelin hydrolysis pathway, and the salvage pathway.[2][5]

[6]

De Novo Synthesis Pathway
The de novo synthesis of ceramides begins in the endoplasmic reticulum (ER) with the

condensation of serine and palmitoyl-CoA.[3][5] This pathway builds ceramides from basic

precursors and is considered the primary source of cellular ceramides.[5]

Key Enzymes in De Novo Synthesis:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://en.wikipedia.org/wiki/Ceramide
https://www.metwarebio.com/ceramide-metabolism-lipid-signaling-disease/
https://www.medlink.com/media/dlfr11
https://www.creative-proteomics.com/resource/ceramide-metabolism-structure-functions-and-analysis.htm
https://www.metwarebio.com/ceramide-metabolism-lipid-signaling-disease/
https://www.metwarebio.com/ceramide-metabolism-lipid-signaling-disease/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12742535?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzyme Abbreviation Location Function
Rate-Limiting
Step

Serine

Palmitoyltransfer

ase

SPT
Endoplasmic

Reticulum

Catalyzes the

condensation of

serine and

palmitoyl-CoA to

form 3-

ketodihydrosphin

gosine.

Yes[5]

3-

Ketodihydrosphin

gosine

Reductase

KDSR
Endoplasmic

Reticulum

Reduces 3-

ketodihydrosphin

gosine to

dihydrosphingosi

ne (sphinganine).

No

Ceramide

Synthases
CerS (1-6)

Endoplasmic

Reticulum

Acylates

dihydrosphingosi

ne to form

dihydroceramide.

Different

isoforms have

specificity for

fatty acyl-CoAs

of varying

lengths.[1][7]

No

Dihydroceramide

Desaturase
DEGS1

Endoplasmic

Reticulum

Introduces a

double bond into

dihydroceramide

to form

ceramide.[5][8]

No

The following diagram illustrates the workflow of the de novo ceramide synthesis pathway.
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De Novo Ceramide Synthesis Pathway.

Sphingomyelin Hydrolysis Pathway
This pathway generates ceramide through the breakdown of sphingomyelin, a major

component of cellular membranes.[2] This process is catalyzed by sphingomyelinases

(SMases) and allows for a rapid increase in ceramide levels in response to cellular stress.[5]

Key Enzymes in Sphingomyelin Hydrolysis:

Enzyme Abbreviation Location Activators

Acid

Sphingomyelinase
aSMase

Lysosomes, Cell

Membrane

TNF-α, Fas ligand,

radiation[9]

Neutral

Sphingomyelinase
nSMase Cell Membrane, Golgi

TNF-α, oxidative

stress[10]

Alkaline

Sphingomyelinase
alk-SMase Intestinal tract Bile salts

The signaling pathway involving sphingomyelin hydrolysis is depicted below.
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Sphingomyelin Hydrolysis Pathway.

Salvage Pathway
The salvage pathway recycles sphingolipids by breaking them down into sphingosine, which is

then re-acylated to form ceramide.[2][3] This pathway is crucial for maintaining sphingolipid

homeostasis and is estimated to contribute significantly to total sphingolipid biosynthesis.[2]

Key Enzymes in the Salvage Pathway:
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Enzyme Abbreviation Location Function

Acid Ceramidase aCDase Lysosomes

Hydrolyzes ceramide

into sphingosine and a

free fatty acid.[9]

Neutral/Alkaline

Ceramidase
n/alk-CDase

ER, Mitochondria,

Golgi

Hydrolyzes ceramide

into sphingosine and a

free fatty acid.

Ceramide Synthases CerS (1-6)
Endoplasmic

Reticulum

Re-acylates

sphingosine to form

ceramide.[9]

The logical flow of the salvage pathway is outlined in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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